6-(3-Methoxypiperidin-1-yl)nicotinonitrile

• IUPAC Name: 6-(3-methoxypiperidin-1-yl)pyridine-3-carbonitrile
• InChI: InChI=1S/C12H15N3O/c1-16-11-3-2-6-15(9-11)12-5-4-10(7-13)8-14-12/h4-5,8,11H,2-3,6,9H2,1H3
• InChI Key: QRQKDGGCCFQSFL-UHFFFAOYSA-N
• Canonical SMILES: COC1CCCN(C1)C2=NC=C(C=C2)C#N
• Molecular Formula: C12H15N3O
• Molecular Weight: 217.27 g/mol

Description

“6-(3-Methoxypiperidin-1-yl)nicotinonitrile” is a compound with the molecular formula C11H14N4. It is a solid substance and should be stored in a dark place, sealed in dry conditions, at a temperature of 2-8°C.

Molecular Structure Analysis

The InChI code for this compound is 1S/C11H14N4/c1-9-8-15(5-4-13-9)11-3-2-10(6-12)7-14-11/h2-3,7,9,13H,4-5,8H2,1H3/t9-/m1/s1. This indicates that it contains one nitrogen atom and five carbon atoms in the sp3-hybridized state.

Physical And Chemical Properties Analysis

“6-(3-Methoxypiperidin-1-yl)nicotinonitrile” is a solid substance with a molecular weight of 202.26. It should be stored in a dark place, sealed in dry conditions, at a temperature of 2-8°C.

Scientific Research Applications

Synthesis and Medicinal Applications

Nicotinonitrile derivatives have been synthesized and explored for their potential in treating various diseases. For instance, the synthesis of deuterium-labelled nicotinamidines and their N-alkoxy derivatives has been explored for potential medicinal applications, including antiprotozoal activities against Trypanosoma and Plasmodium species. These compounds demonstrated significant in vitro and in vivo efficacy, highlighting their potential as therapeutic agents (Ismail & Boykin, 2004), (Ismail et al., 2003).

Corrosion Inhibition

Nicotinonitrile derivatives have also been studied for their corrosion inhibition properties. For example, derivatives have shown promising results as corrosion inhibitors for mild steel in acidic media, demonstrating high efficiency in protecting against corrosion. This suggests their potential utility in industrial applications where corrosion resistance is crucial (Verma et al., 2018), (Fouda et al., 2019).

Antimicrobial Activity

Some nicotinonitrile derivatives have been synthesized and tested for their antimicrobial properties against a range of bacteria and fungi. These studies have provided insights into the structural requirements for antimicrobial efficacy and opened up new avenues for the development of novel antimicrobial agents (Guna et al., 2015).

Photophysical Properties

Nicotinonitrile derivatives have been evaluated for their photophysical properties, making them candidates for applications in materials science, such as in dye-sensitized solar cells (DSSCs) and light-emitting materials. The synthesis of specific nicotinonitrile derivatives has led to the development of materials with high molar extinction coefficients and improved efficiency in DSSCs, demonstrating the potential of these compounds in renewable energy technologies (Hemavathi et al., 2019).

Safety and Hazards

This compound is associated with several hazard statements, including H302, H315, H319, H332, and H335. Precautionary measures include P280, P305+P351+P338, and P310. The compound is labeled with the GHS07 pictogram and has a signal word of "Warning".